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Compound of Interest

Compound Name: 1-Hexadecyne

Cat. No.: B1584035

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides comprehensive guidance on the safe handling and
disposal of 1-Hexadecyne, with a focus on personal protective equipment (PPE) and
operational protocols.

Note on Hazard Classification: There are conflicting classifications regarding the hazards of 1-
Hexadecyne. While some sources do not classify it as hazardous under OSHA's Hazard
Communication Standard, others identify it as a Category 1 aspiration hazard, which can be
fatal if swallowed and enters the airways.[1][2][3] Therefore, it is crucial to adopt a conservative
approach and handle this chemical with the assumption that it is an aspiration hazard.

Property Value

Physical State Liquid[1]

Molecular Formula Ci6H30[2]

Molecular Weight 222.41 g/mol [2]

Boiling Point 146 - 148 °C/ 294.8 - 298.4 °F[1]
Melting Point 13 °C[4]

Flash Point 108 °C

Density 0.8 g/cm3[4]
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Operational Plan: Handling 1-Hexadecyne

A systematic approach to handling 1-Hexadecyne is essential to minimize exposure and
ensure a safe laboratory environment.

Pre-Operational Checks

e Ventilation: Ensure you are working in a well-ventilated area. A chemical fume hood is
recommended.[1][3]

o PPE Inspection: Before starting any work, inspect all personal protective equipment to
ensure it is in good condition and free from defects.

 Emergency Equipment: Confirm that an eyewash station and safety shower are readily
accessible.[5]

» Spill Kit: Have a spill kit with absorbent materials (e.g., sand, diatomaceous earth) readily
available.[6]

Required Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[1]

o Skin Protection:
o Gloves: Wear appropriate chemical-resistant gloves, such as neoprene or nitrile rubber.[7]
o Lab Coat: A lab coat or other protective clothing should be worn to prevent skin contact.[1]

o Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection is not typically required.[1] However, if there is a risk of generating vapor or mist,
use appropriate respiratory protection.[3]

Step-by-Step Handling Procedure

» Don PPE: Put on all required personal protective equipment before handling the chemical.
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e Chemical Handling:

o Avoid direct contact with skin, eyes, and clothing.[1]

o Prevent the generation of vapor or mist.[3]

o Keep the container tightly closed when not in use.[1][3]
e Post-Handling:

o Wash hands and face thoroughly after handling.[3]

o Store 1-Hexadecyne in a tightly closed container in a dry, cool, and well-ventilated place.

[1][3]

o Keep away from incompatible materials such as strong oxidizing agents, as well as heat,
sparks, and open flames.[5]

Emergency First-Aid Procedures

« If Swallowed: Immediately call a poison center or doctor. Do NOT induce vomiting due to the
aspiration hazard.[3]

e In Case of Eye Contact: Immediately rinse with plenty of water, including under the eyelids,
for at least 15 minutes. Get medical attention.[1][8]

e In Case of Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If
skin irritation occurs, get medical advice.[1][3][8]

« If Inhaled: Move the victim to fresh air and keep them at rest in a position comfortable for
breathing. If you feel unwell, seek medical attention.[1][3]

Disposal Plan for 1-Hexadecyne

Proper disposal of 1-Hexadecyne and any contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Classification
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o Chemical waste generators are responsible for determining if a discarded chemical is
classified as hazardous waste.[1][8]

e Consult local, regional, and national hazardous waste regulations for complete and accurate
classification.[1][8]

Step-by-Step Disposal Procedure

e Containment:

o For spills, absorb the material with a suitable absorbent (e.g., rag, dry sand, earth,
sawdust).[3]

o Collect the absorbed material and any contaminated PPE into a suitable, labeled container
for disposal.[1][8]

» Disposal:

o Dispose of the contents and container through a licensed and authorized waste
management company.[3]

o It may be possible to dispose of the chemical in a chemical incinerator equipped with an
afterburner and scrubber system.[3]

o Observe all federal, state, and local regulations when disposing of this substance.[3]

Workflow for Safe Handling of 1-Hexadecyne
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Caption: Workflow for the safe handling and disposal of 1-Hexadecyne.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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